Cas no 27696-01-1 (N-Benzoyl-DL-threonine)

• Product Name: N-Benzoyl-DL-threonine
• CAS No: 27696-01-1
• MF: C₁₁H₁₃NO₄
• MW: 223.225223302841
• CID: 277848
• PubChem ID: 736177
• Update Time: 2025-04-19

N-Benzoyl-DL-threonine Chemical and Physical Properties

Names and Identifiers

• L-Threonine, N-benzoyl-
• Bz-DL-Thr-OH
• (2S,3R)-2-benzamido-3-hydroxybutanoic acid
• N-BENZOYL-L-THREONINE
• (2S,3R)-2-(Benzoylamino)-3-hydroxybutyric acid
• (2S,3R)-2-Benzoylamino-3-hydroxybutyric acid
• (2S,3R)-threo-N-benzoyl-threonine
• 2-(benzoylamino)-3-hydroxybutanoic acid
• 2-(benzoylamino)-3-hydroxy-butyric acid
• 3-hydroxy-2-(phenylcarbonylamino)butanoic acid
• N-Benzoyl-Ls-threonin
• N-benzoyl-Ls-threonine
• N-Benzoylthreonine
• NSC 306120
• SCHEMBL1285967
• trans-2-Benzamido-3-hydroxybutanoic acid
• N-Benzoyl-DL-threonine
• 7469-23-0
• CS-0201889
• MFCD00198197
• HY-W142105
• N-Benzoyl-L-threonine, 99%
• AKOS025295045
• IOQIWWTVXOPYQR-APPZFPTMSA-N
• BenZoyl-DL-Thr-OH (BZ-L-Thr-OH)
• 27696-01-1
• DTXSID701316104
• AS-17694
• (2S,3R)-3-HYDROXY-2-(PHENYLFORMAMIDO)BUTANOIC ACID
• J-016861

• MDL： MFCD00004525
• Inchi： 1S/C11H13NO4/c1-7(13)9(11(15)16)12-10(14)8-5-3-2-4-6-8/h2-7,9,13H,1H3,(H,12,14)(H,15,16)/t7-,9+/m1/s1
• InChI Key： IOQIWWTVXOPYQR-APPZFPTMSA-N
• SMILES： O[C@H](C)[C@@H](C(=O)O)NC(C1C=CC=CC=1)=O

Computed Properties

• Exact Mass: 223.08449
• Monoisotopic Mass: 223.08445790g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 5
• Complexity: 261
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 2
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 86.6

Experimental Properties

• Color/Form: Not available
• Density: 1.296±0.06 g/cm3 (20 ºC 760 Torr),
• Melting Point: 145-147 °C(lit.)
• Solubility: Slightly soluble (17 g/l) (25 º C),
• PSA: 86.63
• Solubility: Not available

N-Benzoyl-DL-threonine Security Information

• WGK Germany：3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzamides
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Benzamides